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Compound Name: Boc-2,3-Dimethy-L-Phenylalanine

Cat. No.: B12283324

Get Quote

In the landscape of modern drug discovery, unnatural amino acids (UAAs) are pivotal tools for

optimizing the therapeutic properties of peptides and small molecules.[1][2][3] By moving

beyond the 20 proteinogenic amino acids, researchers can introduce novel chemical

functionalities and structural constraints to enhance stability, selectivity, and bioactivity.[1][4]

Boc-protected 2,3-dimethyl-L-phenylalanine is a prime example of a UAA designed to impart

specific, desirable characteristics to a parent molecule.

The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of modern peptide synthesis,

valued for its stability to a wide range of reagents and its clean, acid-labile deprotection.[5][6]

The strategic placement of two methyl groups on the phenyl ring at the 2 and 3 positions

introduces significant steric hindrance. This conformational constraint can lock the side chain

into a preferred orientation, which can be critical for enhancing binding affinity to a biological

target or for increasing resistance to enzymatic degradation by proteases.[3] This guide

provides a technical framework for navigating the supplier landscape in the United States,

qualifying potential vendors, and understanding the critical quality attributes of this specialized

chemical building block.
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Part 1: Navigating the Supplier Landscape for a
Niche UAA
Procuring a highly specialized UAA such as Boc-2,3-dimethyl-L-phenylalanine requires a more

nuanced approach than sourcing common reagents. The L-isomer of this particular compound

is not a widely stocked, off-the-shelf product in the US market. The D-isomer (CAS 1213051-

27-4) and other dimethylated analogs (e.g., 2,4-dimethyl) are more commonly listed.[7][8][9]

Therefore, researchers must primarily focus on two categories of suppliers: those with a strong

catalog of diverse UAAs who may have intermittent stock, and those who specialize in custom

synthesis.

Key Supplier Categories in the USA:

Specialty Building Block Suppliers: These companies often synthesize or source a wide

array of unique chemical scaffolds for drug discovery. While they may not always have the

target compound in stock, they are the most likely to list it or related isomers.

Custom Synthesis Organizations (CSOs): For niche compounds, a CSO is often the most

reliable route. These vendors manufacture molecules on demand, providing a clear path for

obtaining specific quantities with defined purity specifications.

Below is a comparative table of representative suppliers in the USA who either list related

compounds or offer the custom synthesis capabilities necessary for procuring Boc-2,3-

dimethyl-L-phenylalanine.
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Supplier Category
Representative
Companies

Core Strengths &
Focus

Services Offered

Specialty Building

Blocks

Chem-Impex

International, Inc.

Specializes in amino

acids, peptides, and

organic building

blocks for research

and development.[8]

[9][10]

Catalog products,

custom synthesis.

Advanced

ChemBlocks Inc.

Focuses on providing

novel, advanced, and

diverse chemical

building blocks for

drug discovery.[11]

[12]

Catalog products,

custom synthesis,

scale-up.

AA Blocks, Inc.

Supplier of a wide

range of building

blocks for research

and development,

often distributed

through larger

vendors.[13]

Catalog products.

Broad Chemical

Suppliers

Thermo Fisher

Scientific (Acros)

Extensive portfolio of

research chemicals,

including many amino

acid derivatives.[14]

Large catalog,

extensive distribution

network.

MilliporeSigma

(Sigma-Aldrich)

Comprehensive

supplier of chemicals

for research and

manufacturing, from

lab scale to bulk

quantities.

Broad catalog, custom

synthesis services.

Custom Synthesis

Specialists

BOC Sciences Provides a wide range

of chemical products

and services, with a

Custom synthesis,

GMP manufacturing,

analytical services.
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strong emphasis on

custom synthesis for

drug discovery.[1][15]

Part 2: A Framework for Supplier Qualification
Given the specialized nature of this reagent, a rigorous supplier qualification process is

essential to ensure the quality and consistency of the material, which directly impacts

experimental outcomes. The following workflow provides a self-validating system for selecting

and approving a supplier.

Phase 1: Initial Screening

Phase 2: Technical EvaluationPhase 3: Approval & Procurement

Identify Potential Suppliers
(Catalog & Custom Synthesis)

Request Information:
- Availability / Lead Time

- Indicative Pricing
- Preliminary Specification Sheet

Request Formal Quote & Lot-Specific
Certificate of Analysis (COA)

Order Sample for In-House QC

Perform Critical QC Tests:
- Identity (NMR, MS)

- Purity (HPLC)
- Chiral Purity (Chiral HPLC)

Review In-House QC Data
Against Supplier COA

Decision: Qualify or Disqualify

Data Discordant

Issue Purchase Order for
Required Quantity

Data Concordant

Approved Supplier
List Entry

Click to download full resolution via product page
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Caption: Supplier Qualification Workflow for a Specialized Reagent.

Expert Rationale: This phased approach mitigates risk. Requesting a lot-specific Certificate of

Analysis (COA) before ordering a sample (Step C) is a critical filter; it reveals the supplier's

commitment to quality control and provides a benchmark for your own analysis.[15] In-house

validation (Step E) is non-negotiable. It provides an independent verification of the material's

identity and purity, ensuring that it meets the stringent requirements for peptide synthesis or

other sensitive applications.

Part 3: Technical Specifications and Quality Control
The quality of a Boc-protected amino acid is defined by its identity, purity, and stereochemical

integrity. When engaging with a supplier, a detailed specification sheet is expected.

Table of Critical Quality Attributes:
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Parameter Method
Typical
Specification

Rationale

Identity ¹H NMR, ¹³C NMR Conforms to structure

Confirms the chemical

structure, including

the correct placement

of dimethyl groups

and the presence of

the Boc group.

Mass Spectrometry

(MS)

Conforms to

molecular weight

(293.36 g/mol )

Verifies the molecular

formula (C₁₆H₂₃NO₄).

Purity HPLC (UV, 220 nm) ≥ 98%

Quantifies the amount

of the desired

compound relative to

impurities. Essential

for accurate

stoichiometry in

subsequent reactions.

[8][16]

Chiral Purity Chiral HPLC or GC ≥ 99% ee (L-isomer)

Ensures that the

stereocenter is

correct, which is

critical for the

biological activity of

the final peptide or

molecule.

Appearance Visual
White to off-white

solid

A basic check for

gross contamination

or degradation.

Solubility Visual

Soluble in organic

solvents (e.g., DCM,

DMF, MeOH)

Ensures compatibility

with common reaction

and purification

solvents.[14]
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Residual Solvents GC-HS Per ICH Guidelines

Minimizes the

presence of potentially

reactive or toxic

solvents from the

synthesis and

purification process.

[16]

Experimental Protocol: HPLC Purity Assessment
This protocol describes a standard reverse-phase HPLC method for determining the purity of

Boc-2,3-dimethyl-L-phenylalanine.

Objective: To quantify the purity of the UAA by separating it from potential impurities.

Materials:

Boc-2,3-dimethyl-L-phenylalanine sample

HPLC-grade Acetonitrile (ACN)

HPLC-grade Water

Trifluoroacetic Acid (TFA)

C18 Reverse-Phase HPLC Column (e.g., 4.6 x 150 mm, 5 µm)

HPLC system with UV detector

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Sample Preparation:
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Accurately weigh ~1 mg of the sample.

Dissolve in 1 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock

solution.

HPLC Method:

Column: C18 Reverse-Phase

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection: UV at 220 nm

Gradient:

0-20 min: 30% B to 95% B

20-25 min: Hold at 95% B

25-26 min: 95% B to 30% B

26-30 min: Hold at 30% B (re-equilibration)

Data Analysis:

Integrate all peaks in the chromatogram.

Calculate the area percent of the main peak corresponding to the product. Purity (%) =

(Area of Main Peak / Total Area of All Peaks) * 100.

Trustworthiness: This method is self-validating. The use of a gradient ensures that both early-

eluting (polar) and late-eluting (non-polar) impurities are detected. The TFA acts as an ion-

pairing agent to improve peak shape for the carboxylic acid moiety.[16]

Part 4: Application in Solid-Phase Peptide Synthesis
(SPPS)
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The primary application for Boc-2,3-dimethyl-L-phenylalanine is as a building block in SPPS.

The Boc group provides robust protection of the α-amino group during the coupling step, and it

is cleanly removed with acid (typically TFA) before the next amino acid is added.

The workflow below illustrates the incorporation of a UAA like Boc-2,3-dimethyl-L-phenylalanine

into a growing peptide chain using standard Boc-SPPS chemistry.
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Start: Amino Acid-loaded Resin

Step 1: Boc Deprotection
(e.g., 50% TFA in DCM)

Step 2: Neutralization
(e.g., 10% DIEA in DMF)

Step 3: Coupling
Boc-2,3-diMe-L-Phe-OH
+ Activator (HBTU/HOBt)

Step 4: Wash
(DMF, DCM)

Repeat Cycle for
Next Amino Acid

 Add more
 residues 

Final Step: Cleavage
(e.g., HF or TFMSA)

& Purification

 Synthesis
 complete 

Click to download full resolution via product page

Caption: Boc-SPPS Cycle for UAA Incorporation.
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Expert Rationale: The choice of coupling reagent (Step 3) is critical when dealing with a

sterically hindered amino acid like 2,3-dimethyl-L-phenylalanine. Powerful activators such as

HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are often

required to overcome the steric hindrance and achieve high coupling efficiency. A longer

coupling time or double coupling may also be necessary, which should be determined through

optimization studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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